Cas no 77177-13-0 ((1-ethyl-1H-1,2,3-triazol-5-yl)methanol)

• Product Name: (1-ethyl-1H-1,2,3-triazol-5-yl)methanol
• CAS No: 77177-13-0
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 2103962
• Update Time: 2025-06-15

(1-ethyl-1H-1,2,3-triazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-1,2,3-Triazole-5-methanol
• (1-ethyl-1H-1,2,3-triazol-5-yl)methanol

• Inchi： 1S/C5H9N3O/c1-2-8-5(4-9)3-6-7-8/h3,9H,2,4H2,1H3
• InChI Key： XLLCGSURMYBFPV-UHFFFAOYSA-N
• SMILES： OCC1=CN=NN1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1-ethyl-1H-1,2,3-triazol-5-yl)methanol

Recent Advances in the Study of 77177-13-0 and (1-ethyl-1H-1,2,3-triazol-5-yl)methanol in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 77177-13-0 and the specific product name (1-ethyl-1H-1,2,3-triazol-5-yl)methanol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as building blocks for more complex chemical entities. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 77177-13-0 as a key intermediate in the synthesis of various biologically active molecules. Its structural features make it a versatile scaffold for the development of novel pharmaceuticals. In particular, (1-ethyl-1H-1,2,3-triazol-5-yl)methanol, a derivative of 77177-13-0, has been investigated for its role in click chemistry and as a precursor for the synthesis of triazole-based drugs. The triazole moiety is known for its stability and ability to participate in hydrogen bonding, which enhances the binding affinity of drug molecules to their targets.

One of the most notable advancements in this area is the development of efficient synthetic routes for (1-ethyl-1H-1,2,3-triazol-5-yl)methanol. Researchers have optimized reaction conditions to achieve high yields and purity, which is crucial for its application in pharmaceutical manufacturing. Additionally, computational studies have provided insights into the molecular interactions of this compound with various biological targets, suggesting its potential as a lead compound for the treatment of infectious diseases and cancer.

In terms of biological activity, preliminary in vitro studies have demonstrated that (1-ethyl-1H-1,2,3-triazol-5-yl)methanol exhibits moderate inhibitory effects against certain enzymes and receptors. These findings are promising, but further in vivo studies are needed to fully evaluate its therapeutic potential. Moreover, the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to determine its suitability as a drug candidate.

The integration of 77177-13-0 and (1-ethyl-1H-1,2,3-triazol-5-yl)methanol into drug discovery pipelines represents a significant step forward in the development of new therapeutic agents. Their unique chemical properties and biological activities make them valuable tools for researchers aiming to address unmet medical needs. Future research directions may include the exploration of their derivatives and the optimization of their pharmacological profiles to enhance efficacy and reduce potential side effects.

In conclusion, the study of 77177-13-0 and (1-ethyl-1H-1,2,3-triazol-5-yl)methanol is a rapidly evolving field with substantial potential for impact in chemical biology and pharmaceutical research. The latest findings underscore the importance of these compounds as versatile intermediates and promising drug candidates. Continued research efforts will be essential to unlock their full therapeutic potential and translate these discoveries into clinical applications.